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Compound of Interest

Compound Name: 2-Benzyloxy-5-fluorobenzyl amine

CAS No.: 1096895-23-6

Cat. No.: B111137

Get Quote

Executive Summary: The "Safinamide" Motif
2-Benzyloxy-5-fluorobenzyl amine (CAS: 1096895-23-6) is not merely a building block; it is a

pharmacophore scaffold critical to the development of CNS-active agents, specifically MAO-B

inhibitors like Safinamide and Ralfinamide. In drug discovery, this moiety provides the

"fluorobenzylamino" tail that fits into the hydrophobic pocket of monoamine oxidase enzymes,

modulating selectivity and metabolic stability.

This guide moves beyond standard SDS data, integrating field-proven handling protocols for

fluorinated benzyl amines. These compounds are deceptive: while they appear stable, they are

avid nucleophiles that rapidly sequester atmospheric CO₂ to form carbamates, compromising

yield and purity in sensitive reductive aminations.

Part 1: Chemical Identity & Physical Properties[1][2]
Field Insight: While often supplied as a viscous oil or low-melting solid, the physical state is

highly dependent on purity. High-purity fractions (>98%) tend to crystallize. Always verify the

Certificate of Analysis (CoA) for the specific lot's state.
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Property Data Note

Chemical Name
2-Benzyloxy-5-fluorobenzyl

amine

CAS Number 1096895-23-6

Molecular Formula C₁₄H₁₄FNO

Molecular Weight 231.27 g/mol

Appearance Viscous liquid or waxy solid Colorless to pale yellow

Solubility DCM, MeOH, DMSO, EtOAc Limited water solubility

pKa (Calc.) ~8.9 - 9.3 Typical for benzylamines

Storage 2–8°C, under Argon/Nitrogen Hygroscopic / Air Sensitive

Part 2: Hazard Identification (GHS) & Mechanistic
Risks
Core Hazard: The primary risk is chemical burns. Like most benzylamines, this compound is a

base capable of saponifying fatty tissues upon contact, leading to deep, penetrating burns that

may not be immediately painful.

GHS Classification
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Serious Eye Damage: Category 1 (Irreversible damage).

Acute Toxicity (Oral/Dermal): Category 4 (Harmful).

Specific "Fluorine" Risk
While the fluorine atom is bound to the aromatic ring (C-F bond), thermal decomposition (e.g.,

in a fire) can release Hydrogen Fluoride (HF) gas. Standard organic fire protocols must be

augmented with HF-specific awareness.
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Part 3: Strategic Handling Protocols
The "Carbonate Trap" (Field Experience)
Primary amines like 2-Benzyloxy-5-fluorobenzyl amine react with atmospheric CO₂ to form

solid carbamate salts (white crusts).

Observation: If your clear oil turns cloudy upon standing in air, it has likely formed a

carbonate salt.

Prevention: Always dispense under an inert atmosphere (Nitrogen or Argon).

Recovery: If carbonate formation is suspected, dissolve in DCM and wash with 1M NaOH to

regenerate the free amine before use.

Engineering Controls & PPE[1]
Ventilation: All handling must occur in a certified chemical fume hood.

Glove Protocol: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged immersion

or cleanup, use Laminate film (Silver Shield) gloves.

Eye Protection: Chemical splash goggles + Face shield. Safety glasses are insufficient for

Category 1B corrosives.

Emergency Response Decision Matrix
The following Graphviz diagram outlines the critical decision path for spills and exposure,

specifically tailored for corrosive amines.
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INCIDENT DETECTED

Identify Incident Type

SKIN CONTACT
(Corrosive Risk)

EYE CONTACT
(Immediate Action)

BENCH SPILL
(< 10 mL)

Flush with Water
(15+ Minutes)

Immediate Hold Eyelid Open

Absorb with
Dry Sand/Vermiculite

Wear PPE

Do NOT Neutralize
on Skin

Crucial Step

Seek Medical Help
(Bring SDS)

Dispose as
Corrosive Waste

Click to download full resolution via product page

Caption: Decision matrix for immediate response to corrosive amine exposure or spills.

Part 4: Synthesis & Application Context[2][5][6]
The Reductive Amination Pathway
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In medicinal chemistry, this amine is typically generated or used via reductive amination. The

presence of the benzyloxy group requires careful selection of reducing agents to avoid

debenzylation (cleaving the protecting group).

Field Tip: Avoid catalytic hydrogenation (H₂/Pd-C) if you wish to retain the benzyloxy group, as

this condition often cleaves O-benzyl ethers. Use Sodium Triacetoxyborohydride (STAB) or

Sodium Borohydride (NaBH₄) for chemoselectivity.
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Caption: Chemoselective synthesis pathway avoiding hydrogenolytic cleavage of the benzyloxy

group.

Application in Drug Development
This specific amine structure is a pharmacophore analog for Safinamide (Xadago), a reversible

MAO-B inhibitor used in Parkinson's disease.

Mechanism: The fluorobenzyl ring occupies the entrance cavity of the MAO-B active site,

while the benzyloxy group extends into the substrate cavity, providing high affinity and

selectivity over MAO-A [1].

Optimization: Researchers often vary the position of the fluorine (5-fluoro vs 3-fluoro) to tune

metabolic stability against CYP450 oxidation.

Part 5: Storage & Stability
Shelf Life: 12–18 months if stored correctly.

Conditions: Store at 2–8°C in a tightly sealed container.
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Incompatibility:

Strong Oxidizers: Risk of fire.

Acids: Exothermic reaction forming salts.

Acid Chlorides/Anhydrides: Rapid acylation (violent).

Air/CO₂: Formation of carbamates (see Section 3.1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b111137/docs#technical-safety-handling-guide-2-
benzyloxy-5-fluorobenzyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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